Cas no 164396-67-2 (Methanone, phenyl[3-[[7-(1-piperidinyl)heptyl]oxy]phenyl]-)

• Product name: Methanone, phenyl[3-[[7-(1-piperidinyl)heptyl]oxy]phenyl]-
• CAS No: 164396-67-2
• MF: C₂₅H₃₃NO₂
• MW: 379.53502
• CID: 1348328
• PubChem ID: 54213183

Methanone, phenyl[3-[[7-(1-piperidinyl)heptyl]oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl[3-[[7-(1-piperidinyl)heptyl]oxy]phenyl]-
• phenyl-[3-(7-piperidin-1-ylheptoxy)phenyl]methanone
• Phenyl(3-{[7-(piperidin-1-yl)heptyl]oxy}phenyl)methanone
• 164396-67-2
• DTXSID10709799
• SCHEMBL7374421

• Inchi： InChI=1S/C25H33NO2/c27-25(22-13-6-4-7-14-22)23-15-12-16-24(21-23)28-20-11-3-1-2-8-17-26-18-9-5-10-19-26/h4,6-7,12-16,21H,1-3,5,8-11,17-20H2
• InChI Key： PXIXUEJSELHHQR-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)CCCCCCCOC2=CC=CC(=C2)C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 379.25129
• Monoisotopic Mass: 379.251129295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 6.1

Experimental Properties

• PSA: 29.54